Cas no 2353957-13-6 (tert-butyl N-(2,4-difluoro-3-hydroxyphenyl)carbamate)

• Product Name: tert-butyl N-(2,4-difluoro-3-hydroxyphenyl)carbamate
• CAS No: 2353957-13-6
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 6462064
• PubChem ID: 165769556
• Update Time: 2025-05-20

tert-butyl N-(2,4-difluoro-3-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2,4-difluoro-3-hydroxyphenyl)carbamate
• 2353957-13-6
• EN300-7041699

• Inchi： 1S/C11H13F2NO3/c1-11(2,3)17-10(16)14-7-5-4-6(12)9(15)8(7)13/h4-5,15H,1-3H3,(H,14,16)
• InChI Key： BXQKPVKPNLJCIK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1NC(=O)OC(C)(C)C)F)O

Computed Properties

• Exact Mass: 245.08634960g/mol
• Monoisotopic Mass: 245.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(2,4-difluoro-3-hydroxyphenyl)carbamate

Introduction to Tert-butyl N-(2,4-difluoro-3-hydroxyphenyl)carbamate (CAS No. 2353957-13-6)

Tert-butyl N-(2,4-difluoro-3-hydroxyphenyl)carbamate, a compound with the chemical identifier CAS No. 2353957-13-6, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry and agrochemicals. The structural features of this molecule, particularly the presence of tert-butyl and 2,4-difluoro-3-hydroxyphenyl groups, contribute to its unique reactivity and potential biological activity.

The tert-butyl group, a common moiety in organic synthesis, provides steric hindrance and enhances the stability of intermediates in various chemical reactions. This characteristic makes Tert-butyl N-(2,4-difluoro-3-hydroxyphenyl)carbamate a valuable intermediate in the synthesis of more complex molecules. On the other hand, the 2,4-difluoro-3-hydroxyphenyl moiety introduces fluorine atoms, which are known to modulate the pharmacokinetic properties of drugs by influencing metabolic pathways and binding affinities.

In recent years, there has been a growing interest in the development of novel fluorinated compounds due to their enhanced bioavailability and improved therapeutic efficacy. The combination of fluoro and hydroxyl groups in Tert-butyl N-(2,4-difluoro-3-hydroxyphenyl)carbamate suggests potential applications in the design of drugs targeting various diseases. For instance, fluorinated phenols have been shown to exhibit anti-inflammatory and antioxidant properties, making this compound a promising candidate for further investigation.

The pharmaceutical industry has been actively exploring new synthetic routes to incorporate fluorine into drug molecules. The use of carbamates as intermediates has proven to be particularly effective in this regard. Tert-butyl N-(2,4-difluoro-3-hydroxyphenyl)carbamate serves as a versatile building block that can be further modified to produce a wide range of pharmacologically active compounds. Researchers have been leveraging its structural features to develop inhibitors targeting enzymes involved in cancer metabolism and inflammation.

One of the most compelling aspects of Tert-butyl N-(2,4-difluoro-3-hydroxyphenyl)carbamate is its potential role in the development of next-generation therapeutics. The presence of both hydroxyl and fluoro groups allows for diverse functionalization strategies, enabling chemists to tailor the molecule's properties for specific biological targets. This flexibility has made it an attractive candidate for medicinal chemists working on projects aimed at addressing unmet medical needs.

Recent studies have highlighted the importance of fluorinated compounds in enhancing drug stability and bioavailability. The incorporation of fluorine atoms into drug molecules can lead to improved pharmacokinetic profiles, which is crucial for achieving therapeutic efficacy. Tert-butyl N-(2,4-difluoro-3-hydroxyphenyl)carbamate exemplifies this trend by demonstrating how structural modifications can lead to significant improvements in drug design.

The synthesis of Tert-butyl N-(2,4-difluoro-3-hydroxyphenyl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the efficiency of the synthesis but also minimize unwanted byproducts.

In conclusion, Tert-butyl N-(2,4-difluoro-3-hydroxyphenyl)carbamate (CAS No. 2353957-13-6) is a compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutics targeting various diseases. The growing interest in fluorinated compounds underscores its importance as a building block for next-generation drugs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.